Cas no 131073-54-6 (1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-
• CAS No: 131073-54-6
• MF: C₁₃H₁₀N₄O₃
• MW: 270.243502140045
• CID: 229933
• PubChem ID: 3076453
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-
• 1-methyl-5-(4-oxoquinazolin-3-yl)pyrazole-4-carboxylic acid
• DTXSID80156872
• 1-Methyl-5-(4-oxo-3(4H)-quinazolinyl)-1H-pyrazole-4-carboxylic acid
• 1-methyl-5-(4-oxo-3,4-dihydroquinazolin-3-yl)-1H-pyrazole-4-carboxylic acid
• 131073-54-6
• 1-Methyl-5-(4-oxoquinazolin-3(4H)-yl)-1H-pyrazole-4-carboxylic acid
• BRN 3623466
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-

• Inchi： 1S/C13H10N4O3/c1-16-11(9(6-15-16)13(19)20)17-7-14-10-5-3-2-4-8(10)12(17)18/h2-7H,1H3,(H,19,20)
• InChI Key： KORYAOHVFSREKV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=CN1C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 270.0754
• Monoisotopic Mass: 270.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 535°Cat760mmHg
• Flash Point: 277.3°C
• Refractive Index: 1.73
• PSA: 87.79